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Introduction
Quinquenoside R1, also known as Notoginsenoside R1 (NGR1), is a saponin isolated from

Panax notoginseng. It has demonstrated significant neuroprotective effects in preclinical

models of cerebral ischemia-reperfusion (I/R) injury, a critical area of investigation for stroke

and other cerebrovascular diseases. These notes provide an overview of the applications of

Quinquenoside R1 in this research field, along with detailed protocols for its use in both in vivo

and in vitro models. The compound has been shown to mitigate neuronal damage by reducing

oxidative stress, inflammation, and apoptosis.[1][2][3][4] Its mechanisms of action involve the

modulation of several key signaling pathways, including the BDNF/Akt/CREB, Nrf2/ARE, and

TLR4/MyD88/NF-κB pathways, making it a valuable tool for investigating the molecular

cascades involved in I/R injury.[5][6][7]

Data Presentation
The neuroprotective effects of Quinquenoside R1 have been quantified in several studies. The

following tables summarize key findings on its efficacy in reducing infarct volume and improving

neurological function in a rat model of middle cerebral artery occlusion/reperfusion (MCAO/R).

Table 1: Effect of Quinquenoside R1 on Infarct Volume in MCAO/R Rats
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Treatment
Group

Dose (mg/kg)
Administration
Route

Infarct Volume
Reduction (%)
vs. MCAO
Model

Reference

Quinquenoside

R1
20 Intraperitoneal

Significant

reduction
[8]

Quinquenoside

R1
40 Intraperitoneal

Significant

reduction
[2][8]

Table 2: Effect of Quinquenoside R1 on Neurological Deficit Scores in MCAO/R Rats

Treatment
Group

Dose (mg/kg)
Administration
Route

Neurological
Score
Improvement

Reference

Quinquenoside

R1
20 Intraperitoneal

Significant

improvement
[8]

Quinquenoside

R1
40 Intraperitoneal

Significant

improvement
[2][8]

Signaling Pathways Modulated by Quinquenoside
R1
Quinquenoside R1 exerts its neuroprotective effects through multiple signaling pathways.

Below are diagrams illustrating the key pathways identified in the literature.
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Caption: BDNF/Akt/CREB signaling pathway activated by Quinquenoside R1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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